2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene

• IUPAC Name: 2-bromo-4-chloro-1-[3-(2,6-dimethoxyphenoxy)propoxy]benzene
• InChI: InChI=1S/C17H18BrClO4/c1-20-15-5-3-6-16(21-2)17(15)23-10-4-9-22-14-8-7-12(19)11-13(14)18/h3,5-8,11H,4,9-10H2,1-2H3
• InChI Key: YBDSIRJUQNOOAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)OCCCOC2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C17H18BrClO4
• Molecular Weight: 401.7 g/mol

Description

2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene, also known as BCPDM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BCPDM is a member of the benzene family and is a white crystalline powder with a molecular weight of 403.69 g/mol.

Mechanism of Action

The exact mechanism of action of 2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene is not fully understood, but it is believed to interact with cellular membranes and disrupt their function. 2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene has also been shown to inhibit the activity of certain enzymes involved in cell proliferation, leading to its potential use as an anticancer agent.
Biochemical and Physiological Effects:
2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene has been shown to have a range of biochemical and physiological effects, including anti-inflammatory and antioxidant properties. 2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene has also been shown to have a protective effect on the liver and kidneys, making it a potential candidate for the treatment of liver and kidney diseases.

Advantages and Limitations for Lab Experiments

2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene has several advantages for use in lab experiments, including its stability and ease of synthesis. However, 2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene is also relatively insoluble in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene, including further investigation into its anticancer properties and potential use as a drug delivery system. Additionally, research could focus on the development of new synthetic routes for 2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene and its derivatives, as well as the optimization of its properties for various applications.

Scientific Research Applications

2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, 2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene has been investigated for its anticancer properties, with some studies showing promising results in inhibiting the growth of cancer cells. 2-[3-(2-bromo-4-chlorophenoxy)propoxy]-1,3-dimethoxybenzene has also been studied for its potential use as a drug delivery system due to its ability to form stable complexes with various drugs.